8-fluoro-3,4-dihydro-1H-2-benzothiopyran-4-amine hydrochloride

• IUPAC Name: 8-fluoro-3,4-dihydro-1H-isothiochromen-4-amine;hydrochloride
• InChI: InChI=1S/C9H10FNS.ClH/c10-8-3-1-2-6-7(8)4-12-5-9(6)11;/h1-3,9H,4-5,11H2;1H
• InChI Key: CMTIVQHMOVCROD-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=C(CS1)C(=CC=C2)F)N.Cl
• Molecular Formula: C9H11ClFNS
• Molecular Weight: 219.71 g/mol

Description

8-Fluoro-3,4-dihydro-1H-2-benzothiopyran-4-amine hydrochloride, also known as FD-4, is a novel small molecule that has been developed as a research tool for drug discovery and development. FD-4 is a potent, selective and reversible inhibitor of the enzyme dihydropyridine dehydrogenase (DPD), which is involved in the metabolism of several clinically important drugs. FD-4 has been used to study the pharmacokinetics and pharmacodynamics of various drugs, and has been used in a variety of laboratory experiments.

Mechanism of Action

8-fluoro-3,4-dihydro-1H-2-benzothiopyran-4-amine hydrochloride is a reversible inhibitor of the enzyme dihydropyridine dehydrogenase (DPD). DPD is involved in the metabolism of several clinically important drugs, and this compound acts as a competitive inhibitor of the enzyme. This compound binds to the active site of the enzyme, preventing the binding of the substrate and thus inhibiting the enzyme’s activity.
Biochemical and Physiological Effects
This compound has been used to study the biochemical and physiological effects of various drugs. This compound has been shown to inhibit the metabolism of several drugs, resulting in an increase in their bioavailability. Additionally, this compound has been used to study the effects of drugs on the brain, as well as their effects on various organs and tissues.

Advantages and Limitations for Lab Experiments

8-fluoro-3,4-dihydro-1H-2-benzothiopyran-4-amine hydrochloride has several advantages for use in laboratory experiments. It is a potent, selective and reversible inhibitor of DPD, and it is readily available from commercial sources. Additionally, this compound is relatively stable and is easy to handle. However, this compound is not suitable for use in in vivo experiments, as it is rapidly metabolized by the liver and is not suitable for long-term use.

Future Directions

The potential applications of 8-fluoro-3,4-dihydro-1H-2-benzothiopyran-4-amine hydrochloride in drug discovery and development are numerous. This compound could be used to study the pharmacokinetics and pharmacodynamics of novel drugs, as well as to investigate the mechanism of action of drugs. Additionally, this compound could be used to study the biochemical and physiological effects of drugs, and to study the effects of drugs on various organs and tissues. Furthermore, this compound could be used to study the metabolism of drugs and to identify novel metabolic pathways. Finally, this compound could be used to study the pharmacology of various drugs, and to identify novel drug targets.

Synthesis Methods

8-fluoro-3,4-dihydro-1H-2-benzothiopyran-4-amine hydrochloride can be synthesized from commercially available starting materials. The synthesis involves a series of reactions, including a Suzuki coupling reaction and an oxidation reaction. The starting materials are reacted under basic conditions, and the reaction is followed by purification and crystallization of the product.

Scientific Research Applications

8-fluoro-3,4-dihydro-1H-2-benzothiopyran-4-amine hydrochloride has been used in numerous scientific research studies. It has been used to study the pharmacokinetics and pharmacodynamics of various drugs, including antiepileptic drugs, antipsychotics, and antibiotics. This compound has also been used to investigate the mechanism of action of various drugs, as well as their biochemical and physiological effects. Additionally, this compound has been used in a variety of laboratory experiments, such as enzyme assays and cell culture studies.